Cas no 1806573-84-1 (2-(3-Bromopropyl)-3-formylmandelic acid)

• Product Name: 2-(3-Bromopropyl)-3-formylmandelic acid
• CAS No: 1806573-84-1
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4939494
• Update Time: 2025-11-06

2-(3-Bromopropyl)-3-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-3-formylmandelic acid

• Inchi： 1S/C12H13BrO4/c13-6-2-5-9-8(7-14)3-1-4-10(9)11(15)12(16)17/h1,3-4,7,11,15H,2,5-6H2,(H,16,17)
• InChI Key： VNJKVWMEYGESBE-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C=O)=CC=CC=1C(C(=O)O)O

Computed Properties

• Exact Mass: 299.99972 g/mol
• Monoisotopic Mass: 299.99972 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.13
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 2-(3-Bromopropyl)-3-formylmandelic acid

Research Brief on 2-(3-Bromopropyl)-3-formylmandelic acid (CAS: 1806573-84-1) in Chemical Biology and Pharmaceutical Applications

2-(3-Bromopropyl)-3-formylmandelic acid (CAS: 1806573-84-1) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopropyl and formylmandelic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted therapeutics. The compound's unique structural features make it a valuable scaffold for designing molecules with specific biological activities.

Recent research has focused on the synthetic pathways and optimization of 2-(3-Bromopropyl)-3-formylmandelic acid to enhance its yield and purity for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for its potential use in drug development pipelines.

One of the most promising applications of 2-(3-Bromopropyl)-3-formylmandelic acid lies in its role as a precursor for the synthesis of enzyme inhibitors. Studies have demonstrated its efficacy in targeting specific enzymes involved in inflammatory pathways and metabolic disorders. For instance, derivatives of this compound have shown inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in conditions like arthritis and asthma. These findings highlight the compound's potential as a lead structure for developing novel anti-inflammatory and immunomodulatory agents.

In addition to its therapeutic potential, 2-(3-Bromopropyl)-3-formylmandelic acid has also been investigated for its role in chemical biology research. Its reactive functional groups allow for facile modification, enabling the creation of probes and tools for studying biological systems. For example, researchers have utilized this compound to develop fluorescent tags and affinity labels for protein binding studies. Such applications underscore its versatility beyond traditional drug discovery, contributing to advancements in understanding cellular mechanisms and signaling pathways.

Despite its promising attributes, challenges remain in the optimization of 2-(3-Bromopropyl)-3-formylmandelic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these pharmacokinetic properties while retaining the compound's biological activity. Computational modeling and in vitro assays have been instrumental in guiding these modifications, providing insights into structure-activity relationships (SAR) that inform the design of more effective derivatives.

Looking ahead, the continued exploration of 2-(3-Bromopropyl)-3-formylmandelic acid and its derivatives holds significant promise for both pharmaceutical development and chemical biology. Collaborative efforts between academic researchers and industry partners will be crucial in translating these findings into tangible therapeutic solutions. As the field advances, this compound is likely to play a pivotal role in the discovery of next-generation drugs and research tools, addressing unmet medical needs and expanding our understanding of complex biological systems.